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Compound of Interest

Compound Name:
3-Chloro-3'-morpholinomethyl

benzophenone

CAS No.: 898765-41-8

Cat. No.: B1359592

Get Quote

Technical Profile: 3-Chloro-3'-morpholinomethyl
benzophenone
CAS Registry Number: 898765-41-8 Molecular Formula: C₁₈H₁₈ClNO₂ Molecular Weight:

315.79 g/mol

Executive Summary
3-Chloro-3'-morpholinomethyl benzophenone is a specialized heterocyclic organic building

block used primarily in the synthesis of central nervous system (CNS) active agents and

complex pharmaceutical intermediates. Structurally, it consists of a diaryl ketone core

(benzophenone) asymmetrically substituted with a halogen (chlorine) and a solubilizing basic

moiety (morpholinomethyl).

This dual-functionality makes it a critical scaffold in medicinal chemistry:
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The Benzophenone Core: Serves as a privileged structure for tubulin polymerization

inhibitors and p38 MAP kinase inhibitors.

The Morpholine Moiety: Enhances metabolic stability and aqueous solubility, often acting as

a hydrogen bond acceptor in drug-receptor interactions.

The Chlorine Substituent: Provides a handle for further cross-coupling reactions (e.g.,

Buchwald-Hartwig amination) or acts as a lipophilic metabolic blocker.

Molecular Architecture & Physicochemical
Specifications[2]
Structural Connectivity
The molecule features two benzene rings linked by a carbonyl group (

hybridized). The steric bulk of the meta-substituents forces the phenyl rings to twist out of
coplanarity to minimize repulsion, typically adopting a dihedral angle of ~45–55°.

Feature Specification

SMILES Clc1cccc(c1)C(=O)c2cccc(CN3CCOCC3)c2

InChI Key XBHJBPWNYLXVHD-UHFFFAOYSA-N

Exact Mass 315.1026 Da

Heavy Atom Count 22

Rotatable Bonds
4 (Carbonyl-Aryl bonds, Methylene-Morpholine

bond)

Topological Polar Surface Area (TPSA) 29.54 Å² (Ketone + Tertiary Amine + Ether)

Predicted LogP 3.8 – 4.2 (Lipophilic)

Functional Group Analysis[4]
Electrophilic Center: The ketone carbonyl (C=O) is susceptible to nucleophilic attack (e.g.,

Grignard reagents, hydride reduction).
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Basic Center: The tertiary nitrogen of the morpholine ring (

approx. 7.5–8.0) allows for salt formation (e.g., HCl, oxalate) to improve bioavailability.

Metabolic Hotspots: The methylene bridge (-CH₂-) is susceptible to oxidative dealkylation by

CYP450 enzymes.

Synthetic Methodology
The synthesis of 3-Chloro-3'-morpholinomethyl benzophenone typically follows a

convergent pathway. The most robust industrial route involves the functionalization of a methyl-

benzophenone precursor via radical halogenation followed by nucleophilic substitution.

Core Synthesis Protocol (The "Benzylic Amination"
Route)
Step 1: Precursor Assembly
Reaction: Friedel-Crafts Acylation or Suzuki Coupling.

Reagents: 3-Chlorobenzoyl chloride + 3-Tolylboronic acid (Pd-catalyzed) or 3-Chlorobenzoyl

chloride + Toluene (low selectivity, requires separation).

Intermediate: 3-Chloro-3'-methylbenzophenone.

Step 2: Radical Bromination (Wohl-Ziegler Reaction)
Reagents: N-Bromosuccinimide (NBS), AIBN (initiator), CCl₄ or Trifluorotoluene (solvent).

Mechanism: Radical abstraction of a benzylic hydrogen followed by recombination with

bromine.

Critical Control: Anhydrous conditions are required to prevent hydrolysis of the bromide.

Step 3: Nucleophilic Substitution
Reagents: Morpholine (excess), K₂CO₃ (base), Acetonitrile or DMF.

Mechanism: Sₙ2 attack of the morpholine nitrogen on the benzylic carbon.
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Purification: Acid-base extraction utilizes the basicity of the morpholine product to separate it

from neutral impurities.

Visualization of Synthetic Logic

3-Chloro-3'-methyl
benzophenone

Intermediate:
Benzylic Bromide

NBS / AIBN
(Radical Bromination)

Target:
3-Chloro-3'-morpholinomethyl

benzophenone

Morpholine / K2CO3
(Sn2 Substitution)

Click to download full resolution via product page

Caption: Three-stage convergent synthesis converting the methyl precursor to the final

morpholine derivative via a reactive bromide intermediate.

Analytical Characterization Protocols
To validate the identity of the synthesized compound, the following spectral signatures must be

confirmed.

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, CDCl₃):

Aromatic Region (6.8 – 7.8 ppm): Multiplet corresponding to 8 protons. The protons ortho

to the carbonyl will be the most deshielded.

Benzylic Methylene (~3.5 – 3.6 ppm): A sharp singlet (2H). This is the diagnostic peak

confirming the connection between the ring and the morpholine.

Morpholine Ring (~3.7 ppm & ~2.4 ppm): Two triplets (or broad multiplets). The protons

adjacent to Oxygen appear downfield (~3.7 ppm); those adjacent to Nitrogen appear

upfield (~2.4 ppm).
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Mass Spectrometry (MS)
Ionization: ESI+ (Electrospray Ionization).

Parent Ion: [M+H]⁺ = 316.1 m/z (approx).

Isotope Pattern: A characteristic 3:1 ratio for M and M+2 peaks due to the ³⁵Cl/³⁷Cl isotopes.

Fragmentation Logic:

Loss of Morpholine radical (M - 86).

Cleavage at the benzylic position.

Parent Ion [M+H]+
m/z ~ 316

Fragment A
[M - Morpholine]+

Alpha-Cleavage

Fragment B
(Benzoyl Cation)

Inductive Cleavage

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in ESI-MS analysis.

Handling, Safety, and Stability
Physical State: Typically a light yellow to off-white solid.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The morpholine nitrogen

is prone to N-oxidation if exposed to air/light over prolonged periods.

Hazards:

Irritant: Causes skin and eye irritation (H315, H319).
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Acute Toxicity: Harmful if swallowed (H302).

Solubility: Insoluble in water. Soluble in DCM, Chloroform, DMSO, and Methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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